2-Hydroxyethyl benzoate
Cat. No. B041798
:
94-33-7
M. Wt: 166.17 g/mol
InChI Key: LSWRBVSEWBWTDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04146715
Procedure details
A solution of benzonitrile (103g) in ethylene glycol (310g) was heated at reflux under substantially anhydrous conditions for 3 days. The reaction mixture was cooled and added to a mixture of ice and water (about 300ml). The resulting mixture was extracted with ether (3 × 300ml) and the combined ether extract back-washed with water (2 × 300ml) and then with a saturated sodium chloride solution (300ml). The ether solution was dried over anhydrous sodium sulfate. The ether was evaporated and the residual oil distilled to give 108g (65% of theoretical) of ethylene glycol monobenzoate, b.p. 132°-135° C./1.5 mm Hg.
Identifiers
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REACTION_CXSMILES
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[C:1](#N)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[OH2:9].[CH2:10]([OH:13])[CH2:11][OH:12]>>[C:1]([O:12][CH2:11][CH2:10][OH:13])(=[O:9])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)#N
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CO)O
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Step Two
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Name
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Quantity
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300 mL
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Type
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reactant
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux under substantially anhydrous conditions for 3 days
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Duration
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3 d
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was cooled
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EXTRACTION
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Type
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EXTRACTION
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Details
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The resulting mixture was extracted with ether (3 × 300ml)
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EXTRACTION
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Type
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EXTRACTION
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Details
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the combined ether extract
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WASH
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Type
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WASH
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Details
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back-washed with water (2 × 300ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The ether solution was dried over anhydrous sodium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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The ether was evaporated
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DISTILLATION
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Type
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DISTILLATION
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Details
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the residual oil distilled
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 65% |
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Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)(=O)OCCO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
